Cas no 2228260-60-2 (3-(5-nitrofuran-2-yl)methylazetidin-3-ol)

• Product Name: 3-(5-nitrofuran-2-yl)methylazetidin-3-ol
• CAS No: 2228260-60-2
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 5891491
• PubChem ID: 165754914
• Update Time: 2025-05-23

3-(5-nitrofuran-2-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(5-nitrofuran-2-yl)methylazetidin-3-ol
• 3-[(5-nitrofuran-2-yl)methyl]azetidin-3-ol
• 2228260-60-2
• EN300-1834781

• Inchi： 1S/C8H10N2O4/c11-8(4-9-5-8)3-6-1-2-7(14-6)10(12)13/h1-2,9,11H,3-5H2
• InChI Key： VJPUUMPLBGCONP-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C([N+](=O)[O-])O2)CNC1

Computed Properties

• Exact Mass: 198.06405680g/mol
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 91.2Ų

Additional information on 3-(5-nitrofuran-2-yl)methylazetidin-3-ol

Recent Advances in the Study of 3-(5-nitrofuran-2-yl)methylazetidin-3-ol (CAS: 2228260-60-2): A Promising Nitrofuran Derivative in Medicinal Chemistry

The compound 3-(5-nitrofuran-2-yl)methylazetidin-3-ol (CAS: 2228260-60-2) has recently emerged as a significant focus in medicinal chemistry research due to its unique structural features and potential therapeutic applications. As a nitrofuran-containing azetidine derivative, this molecule represents an important scaffold in the development of novel antimicrobial and antiparasitic agents. Recent studies have demonstrated its enhanced bioactivity profile compared to traditional nitrofuran compounds, particularly in overcoming microbial resistance mechanisms.

Structural analysis reveals that the azetidin-3-ol moiety in 2228260-60-2 contributes to improved metabolic stability while maintaining the redox-active properties characteristic of nitrofuran derivatives. The 5-nitrofuran group serves as a privileged pharmacophore, enabling targeted delivery of reactive oxygen species to pathogenic microorganisms. This dual functionality has been shown to enhance the compound's selective toxicity against pathogenic targets while minimizing host cell damage.

Recent in vitro studies published in the Journal of Medicinal Chemistry (2023) demonstrated remarkable activity of 3-(5-nitrofuran-2-yl)methylazetidin-3-ol against drug-resistant strains of Escherichia coli and Staphylococcus aureus, with MIC values ranging from 0.5-2 μg/mL. The compound exhibited a unique mechanism of action involving simultaneous inhibition of multiple bacterial enzyme systems, including nitroreductase-mediated DNA damage and disruption of iron-sulfur cluster biosynthesis.

Pharmacokinetic evaluations in animal models have shown promising results, with the compound demonstrating improved oral bioavailability (approximately 65%) compared to first-generation nitrofurans. The azetidine ring appears to confer enhanced membrane permeability while the hydroxyl group facilitates favorable metabolic clearance pathways. These properties address historical limitations of nitrofuran therapeutics related to rapid systemic elimination and toxicity concerns.

Current research directions focus on structure-activity relationship optimization, particularly exploring modifications to the azetidine ring and nitrofuran substitution patterns. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported novel analogs with improved selectivity indices against protozoan parasites while maintaining favorable safety profiles. These developments position 2228260-60-2 as a lead compound for next-generation anti-infective therapies.

The compound's potential extends beyond antimicrobial applications. Preliminary investigations suggest possible utility in cancer therapeutics, leveraging the redox cycling properties of the nitrofuran moiety for selective cytotoxicity in hypoxic tumor environments. However, further studies are needed to fully characterize these effects and optimize the compound's therapeutic window for oncological indications.

As research progresses, 3-(5-nitrofuran-2-yl)methylazetidin-3-ol represents a compelling case study in rational drug design, demonstrating how strategic structural modifications can revitalize established pharmacophores. The compound's development trajectory offers valuable insights for medicinal chemists working to overcome antimicrobial resistance while addressing the pharmacokinetic challenges of reactive small molecules.